Cas no 851452-52-3 (2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
• CAS No: 851452-52-3
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6085688
• PubChem ID: 6221940
• Update Time: 2025-10-22

2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
• EN300-26592666
• 851452-52-3
• Z29528987
• 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C27H26N2O5S/c30-26(21-34-25-13-11-24(12-14-25)27(31)23-9-5-2-6-10-23)28-16-18-29(19-17-28)35(32,33)20-15-22-7-3-1-4-8-22/h1-15,20H,16-19,21H2/b20-15+
• InChI Key： XYVCDVHQYOMTRE-HMMYKYKNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(COC2C=CC(C(C3C=CC=CC=3)=O)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one (CAS 851452-52-3): A Comprehensive Overview

2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one (CAS 851452-52-3) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This molecule, with its unique structural features, offers a wide range of potential applications, particularly in drug discovery and development. The compound's benzoylphenoxy and piperazin-1-yl moieties contribute to its distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one combines several pharmacologically relevant functional groups. The presence of the phenylethenesulfonyl group enhances its potential as a building block for kinase inhibitors, which are currently a hot topic in cancer research. Recent studies have shown that compounds with similar structures exhibit promising activity against various protein kinases, aligning with the growing demand for targeted cancer therapies.

In the context of current pharmaceutical trends, CAS 851452-52-3 represents an important intermediate in the synthesis of more complex molecules. Its piperazine core is particularly noteworthy, as this heterocycle appears in numerous FDA-approved drugs, especially those targeting neurological disorders and psychiatric conditions. Researchers are actively investigating how modifications to this core structure might yield compounds with improved blood-brain barrier penetration, a key challenge in CNS drug development.

The benzophenone derivative portion of the molecule offers interesting photochemical properties that have applications beyond pharmaceuticals. In material science, such structures are being explored for their potential in organic electronics and photoresponsive materials. This dual applicability makes 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one particularly valuable in interdisciplinary research efforts.

From a synthetic chemistry perspective, the compound's sulfonyl group provides an excellent handle for further functionalization, allowing medicinal chemists to create diverse libraries of analogs. This feature is especially relevant in today's drug discovery landscape, where combinatorial chemistry and high-throughput screening dominate early-stage research. The ability to rapidly generate structural variants from this core scaffold could accelerate the identification of lead compounds for various therapeutic areas.

Recent advances in computational chemistry have enabled more efficient exploration of compounds like 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one. Molecular docking studies and AI-assisted drug design platforms are increasingly being used to predict the binding affinity and selectivity of such molecules against biological targets. This computational approach aligns with the pharmaceutical industry's push toward more rational, target-based drug design strategies.

The stability and solubility profile of CAS 851452-52-3 make it suitable for various formulation approaches, addressing one of the major challenges in modern drug development. With the growing emphasis on improving drug bioavailability, particularly for poorly soluble compounds, this molecule's physicochemical characteristics present opportunities for innovative formulation strategies, including nanocrystal technology and amorphous solid dispersions.

In the broader context of green chemistry, researchers are investigating more sustainable synthetic routes to 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one. The pharmaceutical industry's increasing focus on reducing environmental impact has spurred interest in catalytic methods and solvent-free reactions for producing such intermediates, reflecting the sector's commitment to sustainable development goals.

As patent landscapes evolve, CAS 851452-52-3 and its derivatives are becoming subjects of intellectual property investigations. Companies are actively exploring the freedom-to-operate space around this chemical scaffold, particularly in therapeutic areas with high unmet medical needs. This legal dimension adds another layer of complexity to the compound's commercial potential and research value.

The analytical characterization of 2-(4-Benzoylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one presents interesting challenges and opportunities. Advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography are essential for quality control and structural confirmation. These analytical aspects are particularly important given the increasing regulatory scrutiny of pharmaceutical intermediates and the need for rigorous impurity profiling.

Looking forward, the scientific community anticipates growing interest in CAS 851452-52-3 as researchers continue to explore its potential applications. Whether as a building block for new therapeutic agents or as a component in advanced materials, this compound exemplifies the intersection of chemical innovation and practical application. Its versatility ensures it will remain relevant across multiple scientific disciplines in the coming years.